![molecular formula C5H5NO4 B3148508 Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate CAS No. 64843-33-0](/img/structure/B3148508.png)
Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate
Overview
Description
“Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate” is a chemical compound with the molecular formula C5H5NO4 . Its IUPAC name is methyl 2-oxo-2,3-dihydro-1,3-oxazole-5-carboxylate . The compound has a molecular weight of 143.1 .
Synthesis Analysis
The synthesis of oxazoles, including “Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate”, involves several methods. One method involves the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes to give 5-aryloxazoles . Another method involves a [2 + 2 + 1] annulation of terminal alkynes, nitriles, and oxygen atoms using 8-methylquinoline N-oxide as an oxidant .Molecular Structure Analysis
The molecular structure of “Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate” is characterized by an oxazole ring, which is a five-membered ring containing two heteroatoms, one nitrogen and one oxygen . The compound also contains a methyl ester group .Chemical Reactions Analysis
Oxazoles, including “Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate”, can undergo various chemical reactions. For instance, they can undergo direct arylation and alkenylation . The reaction is regio- and stereospecific with respect to bromoalkenes and tolerates a wide range of functional groups .It should be stored at a temperature between 2 and 8 degrees Celsius .
Scientific Research Applications
- Researchers have explored the antimicrobial potential of Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate. Studies have investigated its effectiveness against bacteria such as Staphylococcus aureus, Streptococcus pyogenes, Pseudomonas aeruginosa, and Escherichia coli, as well as fungi like Candida albicans, Aspergillus niger, and Aspergillus clavatus .
Antimicrobial Activity
Safety and Hazards
While specific safety and hazard information for “Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate” was not found, it is generally recommended to wear personal protective equipment/face protection when handling chemical substances . Avoid getting the substance in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
Future Directions
The future directions for “Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and potential applications. For instance, oxazoles have been found to have antimicrobial potential , suggesting possible uses in the development of new drugs.
properties
IUPAC Name |
methyl 2-oxo-3H-1,3-oxazole-5-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO4/c1-9-4(7)3-2-6-5(8)10-3/h2H,1H3,(H,6,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLCRRVGYLZETJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC(=O)O1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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